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Compound of Interest

Compound Name: PF-04634817 succinate

Cat. No.: B3028504 Get Quote

For laboratory professionals engaged in drug development and research, the proper handling

and disposal of chemical compounds is a critical component of maintaining a safe and

compliant work environment. This guide provides essential logistical and safety information for

the disposal of PF-04634817 succinate, a potent dual CCR2/CCR5 antagonist. Adherence to

these procedures is paramount to mitigate risks to personnel and the environment.

It is imperative to consult the specific Safety Data Sheet (SDS) for PF-04634817 succinate
provided by the manufacturer before handling and disposal. The SDS is the primary document

containing detailed safety, handling, and disposal information. The following guidelines are

based on general best practices for the disposal of research-grade chemical compounds and

should be supplemented with the information in the official SDS.

Chemical and Physical Properties
A summary of the key physical and chemical properties of PF-04634817 succinate is provided

below. This information is crucial for a comprehensive understanding of the compound's

characteristics for safe handling.
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Property Value

CAS Number 2140301-98-8[1]

Molecular Formula C25H36F3N5O3 · C4H6O4[1]

Molecular Weight 629.67 g/mol [1]

Appearance Solid[1]

Solubility 10 mM in DMSO[1]

Storage

Solid Powder: -20°C for 12 months, 4°C for 6

months. In Solvent: -80°C for 6 months, -20°C

for 6 months.[1]

Step-by-Step Disposal Protocol
The proper disposal of PF-04634817 succinate, as with any chemical waste, must be

conducted in accordance with local, state, and federal regulations. The following protocol

outlines a general procedure for safe disposal.

1. Personal Protective Equipment (PPE): Before beginning any disposal procedure, ensure that

appropriate PPE is worn. This includes, but is not limited to:

Safety goggles or a face shield

Chemical-resistant gloves (nitrile or neoprene recommended)

A lab coat

2. Waste Identification and Segregation:

Solid Waste: Unused or expired PF-04634817 succinate solid powder should be collected in

a clearly labeled, sealed container designated for chemical waste.

Liquid Waste: Solutions containing PF-04634817 succinate should be collected in a

separate, sealed, and clearly labeled waste container. Do not mix with other incompatible

waste streams. The container should be appropriate for the solvent used (e.g., a solvent-safe

container for DMSO solutions).
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Contaminated Materials: Any materials that have come into contact with PF-04634817
succinate, such as pipette tips, vials, and absorbent paper, should be considered

contaminated and disposed of as chemical waste in a designated solid waste container.

3. Waste Collection and Storage:

All waste containers must be clearly labeled with the full chemical name ("PF-04634817
succinate"), the solvent (if applicable), and the appropriate hazard warnings.

Store waste containers in a designated, well-ventilated, and secure waste accumulation

area, away from incompatible materials.

Keep waste containers closed except when adding waste.

4. Disposal Vendor:

Disposal of chemical waste must be handled by a licensed and certified hazardous waste

disposal vendor.

Provide the vendor with a complete and accurate description of the waste, including the

chemical name and any solvents. The Safety Data Sheet (SDS) for PF-04634817 succinate
should be made available to the disposal company.

5. Record Keeping:

Maintain accurate records of the amount of PF-04634817 succinate disposed of, the date of

disposal, and the manifest from the waste disposal vendor. These records are essential for

regulatory compliance.

Logical Workflow for Disposal
The following diagram illustrates the decision-making process and logical flow for the proper

disposal of PF-04634817 succinate.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b3028504?utm_src=pdf-body
https://www.benchchem.com/product/b3028504?utm_src=pdf-body
https://www.benchchem.com/product/b3028504?utm_src=pdf-body
https://www.benchchem.com/product/b3028504?utm_src=pdf-body
https://www.benchchem.com/product/b3028504?utm_src=pdf-body
https://www.benchchem.com/product/b3028504?utm_src=pdf-body
https://www.benchchem.com/product/b3028504?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3028504?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: PF-04634817 Succinate for Disposal

1. Don Appropriate Personal Protective Equipment (PPE)

2. Identify Waste Type

Solid (Unused Powder, Contaminated Materials)

Solid

Liquid (Solutions)

Liquid

3a. Collect in Labeled Solid Chemical Waste Container 3b. Collect in Labeled Liquid Chemical Waste Container

4. Store in Designated Waste Accumulation Area

5. Contact Licensed Hazardous Waste Vendor

6. Provide SDS and Waste Information to Vendor

7. Vendor Collects and Disposes of Waste

8. Maintain Disposal Records

End: Disposal Complete

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of PF-04634817 succinate.
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By adhering to these procedures and consulting the official Safety Data Sheet, researchers and

laboratory professionals can ensure the safe and compliant disposal of PF-04634817
succinate, fostering a culture of safety and environmental responsibility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b3028504?utm_src=pdf-body
https://www.benchchem.com/product/b3028504?utm_src=pdf-body
https://www.benchchem.com/product/b3028504?utm_src=pdf-custom-synthesis
https://www.probechem.com/products_PF-04634817succinate.html
https://www.probechem.com/products_PF-04634817succinate.html
https://www.benchchem.com/product/b3028504#pf-04634817-succinate-proper-disposal-procedures
https://www.benchchem.com/product/b3028504#pf-04634817-succinate-proper-disposal-procedures
https://www.benchchem.com/product/b3028504#pf-04634817-succinate-proper-disposal-procedures
https://www.benchchem.com/product/b3028504#pf-04634817-succinate-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3028504?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3028504?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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